N-(cyanomethyl)-N-cyclopropyl-4-fluoro-3-(trifluoromethyl)benzamide
Overview
Description
Synthesis Analysis
The synthesis of N-(cyanomethyl)-N-cyclopropyl-4-fluoro-3-(trifluoromethyl)benzamide involves specific reactions and reagents. One approach is the trifluoromethylation of suitable precursors. For instance, the introduction of a trifluoromethyl group can be achieved using trifluoromethyltrimethylsilane (TMSCF3) as a nucleophilic trifluoromethylating agent . This method allows for the direct incorporation of the trifluoromethyl moiety into the target compound.
Chemical Reactions Analysis
- Aromatic coupling reactions : These reactions involve the coupling of aryl halides with trifluoromethyl-containing reagents .
- Radical trifluoromethylation : Radical-based methods can introduce the trifluoromethyl group into organic molecules .
- Nucleophilic trifluoromethylation : TMSCF3 can act as a nucleophile to add the trifluoromethyl group to carbonyl compounds .
properties
IUPAC Name |
N-(cyanomethyl)-N-cyclopropyl-4-fluoro-3-(trifluoromethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F4N2O/c14-11-4-1-8(7-10(11)13(15,16)17)12(20)19(6-5-18)9-2-3-9/h1,4,7,9H,2-3,6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFZNQRRNBROAPL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N(CC#N)C(=O)C2=CC(=C(C=C2)F)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F4N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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